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Compound Name: 9-Decenal

Cat. No.: B1583488

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Decenal (C10H180) is an unsaturated aldehyde, a volatile organic compound (VOC)
recognized for its potent olfactory properties. Primarily utilized in the flavor and fragrance
industries for its fresh, waxy, and citrus-like aroma, its broader biological significance is an area
of emerging research. This technical guide provides a comprehensive overview of 9-Decenal,
consolidating its chemical and physical properties, detailing experimental protocols for its
analysis and synthesis, and exploring its potential biological roles, with a particular focus on its
function as a semiochemical in insects. While its direct pharmacological effects on mammals
remain largely uncharacterized, this document serves as a foundational resource for
researchers investigating the multifaceted nature of this intriguing VOC.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 9-Decenal is presented in Table 1.
This data is essential for its handling, analysis, and application in experimental settings.
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Property Value Reference(s)
Molecular Formula C10H180 [1112]
Molecular Weight 154.25 g/mol [1][2]

CAS Number 39770-05-3 [1]
Appearance Colorless to pale yellow liquid [2]

] Aldehydic, citrus, green, waxy,
Odor Profile [2]
floral, orange peel

Boiling Point 211 °C at 760 mmHg [1112]
Density 0.829 g/cm? [2]

. Insoluble in water; soluble in
Solubility [2]

ethanol

0.115 mmHg at 25 °C

Vapor Pressure ,
(estimated)

Natural Occurrence and Extraction

9-Decenal has been identified as a volatile component in coriander (Coriandrum sativum L.)
leaves.[3] The extraction of 9-Decenal and other volatile compounds from coriander can be
achieved through various methods, with hydrodistillation and solvent extraction being common
techniques.[3][4] The choice of extraction method can significantly influence the profile of
isolated volatile compounds. For instance, hot water extraction of coriander leaves has been
shown to decrease the concentration of certain aldehydes, including decenal, while increasing
the corresponding alcohol levels, suggesting enzymatic activity during the extraction process.

[3]

A generalized workflow for the extraction of volatile compounds from a plant matrix like
coriander is depicted below.
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Extraction from Plant Material

Plant Material (e.g., Coriander Leaves)

'

Grinding/Homogenization

'

Extraction (e.g., Solvent or Hydrodistillation)

'

Filtration

'

Concentration (e.g., Rotary Evaporation)

'

Crude Volatile Extract

Synthesis of Unsaturated Aldehyde

Unsaturated Alcohol (e.g., 9-Decen-1-ol)

:

Oxidation (e.g., PCC, Swern)

:

Reaction Work-up

:

Purification (e.g., Chromatography)

:

Unsaturated Aldehyde (e.g., 9-Decenal)
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GC-MS Analysis of Volatile Aldehydes

Sample (e.g., Biological Extract)

'

HS-SPME Extraction

'

On-fiber Derivatization (PFBHA)

'

Gas Chromatography Separation

'

Mass Spectrometry Detection

'

Data Analysis

HPLC Analysis of Aldehydes

Sample Solution

Derivatization (e.g., DNPH)

HPLC Separation

UV-Vis or Fluorescence Detection

Quantification
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Insect Pheromone Signaling Pathway

Pheromone (e.g., 9-Decenal)
inding
Odorant Receptor
ctivation

G-protein

:

Second Messenger Cascade

:

lon Channel Activation

:

Neuron Depolarization

:

Signal to Brain

:

Behavioral Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [9-Decenal as a Volatile Organic Compound: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583488#9-decenal-as-a-volatile-organic-compound-
voc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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